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Compound of Interest

Compound Name: Ethyl 1H-imidazole-1-carboxylate

Cat. No.: B102356

Technical Guide: Ethyl 1H-imidazole-1-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl 1H-imidazole-1-carboxylate, a
versatile reagent in organic synthesis with significant potential in the development of novel
therapeutic agents. This document outlines its chemical properties, synthesis applications, and
a detailed experimental protocol for its use as a carbonylating agent.

Core Compound Information

CAS Number: 19213-72-0[1][2]

Molecular Formula: CeHsN202[1][2]

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of Ethyl 1H-imidazole-1-
carboxylate is presented below.
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Property Value Reference
Molecular Weight 140.14 g/mol [1112]
Appearance Liquid [1]

Density 1.162 g/mL at 25 °C [1]
Refractive Index n20/D 1.472 [1]

Flash Point 104.4 °C (219.9 °F) [1]

Storage Temperature 2-8°C [1]

InChi Key YICRPEGTQDSFEX- o

UHFFFAOYSA-N

SMILES CCOC(=O)nlccncl [1]

Application in the Synthesis of Bioactive Molecules

Ethyl 1H-imidazole-1-carboxylate (EImC) has emerged as a novel and efficient carbonylating
agent. It offers a safer and more convenient alternative to hazardous reagents like triphosgene
and moisture-sensitive 1,1'-carbonyldiimidazole. A significant application of EImC is in the
synthesis of 1,2,4-oxadiazol-5(4H)-ones, which are recognized as important scaffolds in
medicinal chemistry due to their bio-isosteric relationship with carboxylic acids. These
synthesized compounds have shown potential as anti-mycobacterial agents.[3]

Experimental Protocol: Synthesis of 1,2,4-Oxadiazol-
5(4H)-Ones using EImC

The following protocol is adapted from the synthesis of 3-phenyl-1,2,4-oxadiazol-5(4H)-one.[3]
Materials:

e Benzamidoxime

o Ethyl 1H-imidazole-1-carboxylate (EImC)

e Potassium Carbonate (K2COs)
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o Tetrahydrofuran (THF)

o Water

e Dilute Hydrochloric Acid (HCI)
Procedure:

e To a solution of benzamidoxime (1 equivalent) dissolved in THF, add potassium carbonate
(1.5 equivalents).

» Add Ethyl 1H-imidazole-1-carboxylate (1 equivalent) to the mixture.

« Stir the reaction mixture at 80°C for 12 hours.

e Remove the excess THF under reduced pressure.

e Quench the reaction mixture with water.

e Neutralize the mixture with dilute HCI to precipitate the solid product.

 Filter the solid and dry it under a vacuum to obtain the desired 1,2,4-oxadiazol-5(4H)-one.

Results: The application of this protocol to various amidoximes has resulted in the synthesis of
a range of 1,2,4-oxadiazol-5(4H)-ones in high yields.[3] The synthesized compounds were
subsequently evaluated for their in-vitro anti-mycobacterial activity against M. tuberculosis.
Several of the synthesized compounds demonstrated promising activity, with some showing
efficacy comparable to ciprofloxacin and ethambutol.[3]

Quantitative Data from Synthesis and Biological
Evaluation
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Anti-mycobacterial

Compound Yield (%) Melting Point (°C) Activity (MIC,
Hg/mL)
3-(3,5-
bis(trifluoromethyl)phe
] 92 168-170 >100

nyl)-1,2,4-oxadiazol-
5(4H)-one
3-(3,5-
difluorophenyl)-1,2,4- 94 176-178 50
oxadiazol-5(4H)-one
3-(3-
chlorophenyl)-1,2,4- 93 179-181 25
oxadiazol-5(4H)-one
3-(3-
fluorophenyl)-1,2,4- 69 154-156 12.5
oxadiazol-5(4H)-one
3-phenyl-1,2,4-

92 172-174 6.25

oxadiazol-5(4H)-one

Adapted from Indrasena Reddy K, et al. Org Chem Ind J. 2017;13(1):113.[3]

Visualized Workflow and Reaction Scheme

The following diagrams illustrate the synthesis workflow and the general reaction scheme for

the synthesis of 1,2,4-oxadiazol-5(4H)-ones using Ethyl 1H-imidazole-1-carboxylate.
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Ethyl 1H-imidazole-1-carboxylate (EImC)

F Reaction Mixture

THF @ 80°C

Aqueous Workup 1,2,4-Oxadiazol-5(4H)-one
(Water, HCI) (Product)

Click to download full resolution via product page
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Caption: Workflow for the synthesis and evaluation of 1,2,4-oxadiazol-5(4H)-ones.
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Caption: General reaction scheme for the synthesis of 1,2,4-oxadiazol-5(4H)-ones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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